(2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(4-nitroanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H8N2O5/c13-9(5-6-10(14)15)11-7-1-3-8(4-2-7)12(16)17/h1-6H,(H,11,13)(H,14,15)/b6-5+
• InChI Key: AZVWYXUTXSTOQY-AATRIKPKSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C=CC(=O)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)/C=C/C(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H8N2O5
• DSSTOX Substance ID: DTXSID50419764
• Molecular Weight: 236.18 g/mol
• CAS RN: 36342-10-6, 36847-91-3

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds is detailed in the provided papers. Paper describes the use of 4-(4-bromophenyl)-4-oxobut-2-enoic acid to synthesize a series of aroylacrylic acids, pyridazinones, and furanones derivatives. These compounds were obtained through reactions with different nucleophiles such as benzimidazole, ethyl glycinate hydrochloride, anthranilic acid, and o-phenylenediamine under Aza–Michael addition conditions. Paper discusses the synthesis of novel heterocyclic compounds from 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid, involving interactions with nitrogen, sulfur, and carbon nucleophiles under Michael addition conditions. These methods could potentially be adapted to synthesize the compound of interest by incorporating a nitrophenylamino group.

Molecular Structure Analysis

The molecular structure of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid would consist of a conjugated system due to the presence of a double bond in the 4-oxobut-2-enoic acid moiety, which could contribute to the stability of the molecule. The nitro group and amino group attached to the phenyl ring would influence the electronic distribution within the molecule, potentially affecting its reactivity and interaction with biological targets.

Chemical Reactions Analysis

While the specific chemical reactions of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid are not detailed in the provided papers, the reactions described for the synthesis of related compounds suggest that the compound of interest could undergo similar reactions. For instance, the Aza–Michael addition and subsequent reactions with hydrazine hydrate and acetic anhydride, as mentioned in paper , could be relevant. The Michael addition reactions involving various nucleophiles as described in paper could also be applicable to the synthesis and further functionalization of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid can be inferred to some extent from the properties of related compounds discussed in the papers. The presence of the nitro group is likely to increase the acidity of the compound due to its electron-withdrawing nature, which could affect its solubility and stability. The conjugated system within the molecule may also contribute to its UV-Visible absorption properties, making it potentially useful for spectroscopic analysis. The papers do not provide specific data on the physical properties of the compounds synthesized, but such properties are crucial for understanding the compound's behavior in biological systems and its potential as a drug candidate.

Future Directions

While specific future directions for “(2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid” are not available, research in the field of chemistry continues to explore new methods for the synthesis, analysis, and application of chemical compounds.